Cas no 1540803-64-2 ((3-Fluoro-4-(furan-2-yl)phenyl)methanamine)

• Product Name: (3-Fluoro-4-(furan-2-yl)phenyl)methanamine
• CAS No: 1540803-64-2
• MF: C₁₁H₁₀FNO
• MW: 191.2016
• CID: 5084168
• PubChem ID: 81446756
• Update Time: 2025-05-19

(3-Fluoro-4-(furan-2-yl)phenyl)methanamine Chemical and Physical Properties

Names and Identifiers

• (3-Fluoro-4-(furan-2-yl)phenyl)methanamine
• BS-52749
• 1540803-64-2
• AKOS020024830
• [3-fluoro-4-(furan-2-yl)phenyl]methanamine
• SCHEMBL26673561
• 1-[3-fluoro-4-(furan-2-yl)phenyl]methanamine
• F75765

• Inchi： 1S/C11H10FNO/c12-10-6-8(7-13)3-4-9(10)11-2-1-5-14-11/h1-6H,7,13H2
• InChI Key： NYQQZQMJSRUIPW-UHFFFAOYSA-N
• SMILES： FC1C([H])=C(C([H])([H])N([H])[H])C([H])=C([H])C=1C1=C([H])C([H])=C([H])O1

Computed Properties

• Exact Mass: 191.074642105g/mol
• Monoisotopic Mass: 191.074642105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 39.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on (3-Fluoro-4-(furan-2-yl)phenyl)methanamine

Introducing (3-Fluoro-4-(furan-2-yl)phenyl)methanamine and Its Significance in Modern Chemical Research

Compound with the CAS number 1540803-64-2 represents a fascinating molecule in the realm of pharmaceutical and chemical research. The molecular structure of (3-Fluoro-4-(furan-2-yl)phenyl)methanamine is characterized by a unique combination of aromatic and heterocyclic components, which makes it a promising candidate for various applications. This introduction delves into the properties, potential uses, and recent advancements in the study of this compound.

The presence of a fluoro substituent in the phenyl ring significantly influences the electronic and steric properties of the molecule. Fluorine atoms are known for their ability to modulate metabolic pathways and enhance binding affinity, making them invaluable in drug design. In particular, the furan moiety contributes to the molecule's versatility, allowing for diverse interactions with biological targets. The amine functional group at the methanamine position further expands its potential applications, particularly in the synthesis of more complex molecules.

Recent studies have highlighted the importance of (3-Fluoro-4-(furan-2-yl)phenyl)methanamine in developing novel therapeutic agents. Researchers have been exploring its role in inhibiting specific enzymes and receptors that are implicated in various diseases. For instance, preliminary findings suggest that this compound may exhibit potent activity against certain types of cancer by interfering with key signaling pathways. The combination of fluoro and furan groups seems to enhance its bioavailability and target specificity, making it an attractive candidate for further investigation.

The chemical synthesis of (3-Fluoro-4-(furan-2-yl)phenyl)methanamine is another area of significant interest. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that researchers have access to high-quality material for their studies. Techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions have been particularly effective in constructing the desired molecular framework. These advancements not only facilitate research but also open up new possibilities for designing derivatives with enhanced properties.

In addition to its pharmaceutical potential, (3-Fluoro-4-(furan-2-yl)phenyl)methanamine has shown promise in material science applications. Its unique structural features make it a suitable candidate for developing new types of polymers and organic semiconductors. The fluoro group can improve thermal stability, while the furan ring contributes to electronic conductivity. Such properties are highly sought after in the creation of advanced materials for electronics and energy storage devices.

The role of computational chemistry in understanding the behavior of (3-Fluoro-4-(furan-2-yl)phenyl)methanamine cannot be overstated. Molecular modeling techniques have enabled researchers to predict how this compound interacts with biological targets at an atomic level. This information is crucial for designing more effective drugs and optimizing synthetic routes. By leveraging computational methods, scientists can accelerate the discovery process and reduce experimental costs.

The future prospects for (3-Fluoro-4-(furan-2-yl)phenyl)methanamine are vast and exciting. Ongoing research aims to uncover new applications and refine existing ones. Collaborative efforts between academia and industry are essential to translate laboratory findings into practical solutions for real-world problems. As our understanding of this compound grows, so does its potential to contribute to advancements in medicine and technology.